Cas no 78-26-2 (2-Methyl-2-propyl-1,3-propanediol)

2-Methyl-2-propyl-1,3-propanediol Properties

Names and Identifiers

• 2-Methyl-2-propylpropane-1,3-diol
• 2-Methyl-2-Propylpropan-1,3-Diol
• 2,2-Dimethylol-pentane
• 2-Methyl-2-propyl-1,3-propanediol
• 2,2-Bis(Hydroxymethyl)Pentane
• 2-Methyl-2-propyl-1,
• 2-methyl-2-n-propyl-1,3-propanediol
• 2-Methyl-2-n-propylpropane-1,3-diol
• 2-METHYL-2-PROPYL-1,3-PROPANDIOL
• 2-methyl-2-propyl-3-propanediol
• Carisoprodol intermediate H
• Dimethylolpentane
• DURANOL
• Pentane-2,2-dimethanol
• 2,2-Dimethylolpentane
• Dalmaisiose F
• GLDXDBQXOCJVQC-NNXMZCNRSA-
• [(2S,3S,4R,5R)-2-[(2R,3R,4S,5R,6R)-6-(Acetyloxymethyl)-3,4-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
• AI3-24844
• 2-methyl-2-propyl-propane-1,3-diol;2-Methyl-2-propyl-1,3-propanediol
• Carisoprodol EP Impurity C
• NSC26233
• Q26840853
• SCHEMBL41037
• EN300-18227
• 2-Methyl-2-propylpropane-1,3-diol; Carisoprodol Imp. C (EP); Carisoprodol Impurity C
• 2-methyl-2-propyl-1,3-dihydroxypropane
• DTXSID9058814
• MFCD00004696
• FT-0653241
• CARISOPRODOL IMPURITY C [EP IMPURITY]
• AS-12828
• YLM5KRU0P4
• AKOS002313504
• 1,3-Propanediol, 2-methyl-2-propyl-
• 2-Methyl-2-propyl-1,3-propanediol, 98%
• FT-0671937
• 78-26-2
• 2-methyl-2-propyl-propane-1,3-diol
• NSC 26233, Carisoprodol impurity C
• D0766
• A839382
• 1, 2-methyl-2-propyl-
• EC 201-099-5
• UNII-YLM5KRU0P4
• EINECS 201-099-5
• NSC 26233
• 2-Methyl-2-propyl-1,3-propanediol; bis(hydroxymethyl)pentane
• D97667
• LS-120614
• W-104286
• InChI=1/C7H16O2/c1-3-4-7(2,5-8)6-9/h8-9H,3-6H2,1-2H
• NSC-26233
• NS00007589
• Carisoprodol Imp. C (EP): 2-Methyl-2-propylpropane-1,3-diol
• DB-002399
• +Expand

• MDL： MFCD00004696
• InChIKey： GLDXDBQXOCJVQC-NNXMZCNRSA-N
• Inchi： 1S/C58H72O32/c1-25-39(66)43(70)46(73)54(80-25)81-30-14-9-27(10-15-30)12-18-38(65)85-49-36(23-78-26(2)62)84-57(51(87-56-48(75)45(72)41(68)34(21-60)83-56)50(49)86-55-47(74)44(71)40(67)33(20-59)82-55)90-58(24-79-37(64)17-13-28-11-16-31(63)32(19-28)77-3)52(42(69)35(22-61)89-58)88-53(76)29-7-5-4-6-8-29/h4-19,25,33-36,39-52,54-57,59-61,63,66-75H,20-24H2,1-3H3/b17-13+,18-12+/t25-,33+,34+,35+,36+,39-,40+,41+,42+,43+,44-,45-,46+,47+,48+,49+,50-,51+,52-,54-,55-,56-,57+,58-/m0/s1
• SMILES： O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C([H])([H])[H])=O)O1)OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])=O)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1(C([H])([H])OC(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[H])=O)[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 1734432

Computed Properties

• Exact Mass: 132.11500
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 32
• Rotatable Bond Count: 27
• Monoisotopic Mass: 132.115
• Heavy Atom Count: 90
• Complexity: 2350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 481

Experimental Properties

• LogP: 0.77740
• PSA: 40.46000
• Refractive Index: 1.4474 (estimate)
• Boiling Point: 230 °C/753 mmHg(lit.)
• Melting Point: 56.0 to 60.0 deg-C
• Flash Point: Fahrenheit: 266 ° f
  Celsius: 130 ° c
  
• Color/Form: White crystals.
• Solubility: Soluble in water
• Density: 0.9744 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether